Cas no 7292-73-1 (2-Amino-2-(4-fluorophenyl)acetic acid)

• Product Name: 2-Amino-2-(4-fluorophenyl)acetic acid
• CAS No: 7292-73-1
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• MDL: MFCD00066444
• CID: 47322
• PubChem ID: 98313
• Update Time: 2025-08-05

2-Amino-2-(4-fluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(4-fluorophenyl)acetic acid
• 4-Fluoro-DL-phenylglycine
• DL-4-Fluorophenylglycine
• (+/-)-alpha-Amino-4-fluorophenylacetic acid~H-DL-Phg(4-F)-OH
• a-Amino-4-fluorobenzeneacetic acid
• 4-Fluoro-DL-alpha-phenylglycine
• 4-Fluorophenylglycine
• 4-Fluoro-DL-α-phenylglycine
• (+/-)-4-Fluorophenylglycine
• amino(4-fluorophenyl)acetic acid
• DL-(4-Fluorophenyl)glycine
• amino-(4-fluoro-phenyl)-acetic acid
• 2-(4-fluorophenylamino)acetic acid
• L-4-Fluorophenylglycine
• (4-fluorophenyl)glycine
• (1)-4-Fluorophenylglycine
• 4-fluorophenyl glycine
• PubChem23753
• aminofluorophenylaceticacid
• 2-(4-Fluorophenyl)glycine
• AKOS016045333
• 4-Fluoro-DL- alpha -phenylglycine
• AC-7181
• FT-0630189
• SY004676
• MFCD00066444
• NS00043494
• NSC-101466
• FT-0601474
• FT-0618530
• 7292-73-1
• MFCD00042727
• SY004700
• SY004699
• JKFYKCYQEWQPTM-UHFFFAOYSA-N
• SCHEMBL162203
• ({[(BENZYLSULFONYL)AMINO]ACETYL}AMINO)ACETICACID
• 2-Amino-4-fluorophenyl-acetic acid
• CS-0128891
• NSC 101466
• Z317024670
• NSC101466
• PD196404
• 4-Fluoro-DL-alpha-phenylglycine, >=98.0%
• 2-(4-fluorophenylamino)acetic acid;4-Fluoro-D-alpha-phenylglycine
• 10R-0039
• Q-200472
• Silveriodide
• F2147-0644
• 2-amino-2-(4fluorophenyl) acetic acid
• AB01939
• 2-(4-FLUOROPHENYL)-DL-GLYCINE
• 4-Fluoro-L-alpha-phenylglycine
• BB 0249650
• AB04848
• J-507861
• BCP28041
• AKOS000192684
• AB02694
• EINECS 230-724-4
• MFCD07780080
• EN300-137205
• ALBB-026583
• L-(4-Fluorophenyl) glycine; 4-Fluoro-L-alpha-phenylglycine
• DB-055699
• A-phenylglycine
• 4-Fluoro-DL-
• BENZENEACETIC ACID, ALPHA-AMINO-4-FLUORO-
• STL426800

• MDL： MFCD00066444
• Inchi： 1S/C8H8FNO2/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4,7H,10H2,(H,11,12)
• InChI Key： JKFYKCYQEWQPTM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C(=O)O)N
• BRN： 2804849

Computed Properties

• Exact Mass: 169.05400
• Monoisotopic Mass: 169.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.6
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.347
• Melting Point: 300 ºC
• Boiling Point: 289.9 ℃ at 760 mmHg
• Flash Point: 129.1°C
• Refractive Index: 1.565
• PSA: 63.32000
• LogP: 1.61040
• Solubility: Not available

2-Amino-2-(4-fluorophenyl)acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Amino-2-(4-fluorophenyl)acetic acid

Introduction to 2-Amino-2-(4-fluorophenyl)acetic Acid (CAS No. 7292-73-1)

2-Amino-2-(4-fluorophenyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 7292-73-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a fluorinated aromatic ring and an amino acid-like structure, has garnered attention due to its versatile applications in drug discovery and material science. The presence of a fluorine atom at the para position of the phenyl ring enhances its electronic properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural motif of 2-amino-2-(4-fluorophenyl)acetic acid consists of an amino group attached to a chiral center, which is further substituted with a 4-fluorophenyl group. This configuration imparts unique physicochemical properties, including solubility characteristics and metabolic stability, which are critical factors in pharmaceutical development. The compound’s ability to serve as a building block for more complex molecules has made it a staple in synthetic organic chemistry laboratories.

In recent years, 2-amino-2-(4-fluorophenyl)acetic acid has been explored in the context of developing novel therapeutic agents. Its structural features are reminiscent of amino acid derivatives, which are widely used in medicinal chemistry due to their biological compatibility. The fluorine atom, in particular, is known to modulate the binding affinity and selectivity of drug candidates, a phenomenon that has been extensively studied in the design of kinase inhibitors and other small-molecule drugs.

One of the most compelling applications of CAS No. 7292-73-1 is in the synthesis of protease inhibitors. Proteases play a crucial role in various physiological pathways, and their inhibition is often a key strategy in treating diseases such as cancer and infectious disorders. Researchers have leveraged the scaffold of 2-amino-2-(4-fluorophenyl)acetic acid to develop molecules that exhibit potent inhibitory activity against target proteases. For instance, modifications to the fluorophenyl group have been shown to enhance binding interactions with specific enzyme active sites, leading to improved drug efficacy.

Moreover, the compound has found utility in materials science, particularly in the development of liquid crystals and organic electronic materials. The fluorine-substituted aromatic ring contributes to enhanced thermal stability and electronic conductivity, making it suitable for applications in display technologies and optoelectronic devices. The ability to fine-tune these properties through structural modifications has opened up new avenues for innovation in this sector.

Recent advancements in computational chemistry have further highlighted the potential of 2-amino-2-(4-fluorophenyl)acetic acid as a pharmacophore. Molecular modeling studies have revealed that subtle changes to its structure can significantly alter its biological activity. These insights have guided experimental efforts toward designing more effective derivatives with improved pharmacokinetic profiles. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines, enabling researchers to predict and optimize molecular properties before conducting costly wet-lab experiments.

The synthesis of CAS No. 7292-73-1 itself is an area of active research. While classical synthetic routes exist, there is ongoing interest in developing more efficient and sustainable methods. Catalytic processes that minimize waste and energy consumption are particularly attractive for large-scale production. Additionally, green chemistry principles have inspired innovations in solvent systems and reaction conditions, aligning with global efforts to reduce the environmental impact of chemical manufacturing.

In conclusion, 2-amino-2-(4-fluorophenyl)acetic acid (CAS No. 7292-73-1) represents a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it a valuable tool for medicinal chemists seeking to develop novel therapeutics, while its properties also make it suitable for advanced technological applications. As research continues to uncover new possibilities for this molecule, its significance is likely to grow further, reinforcing its position as a cornerstone of modern chemical innovation.